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Compound of Interest

Compound Name: Hexanamide

Cat. No.: B146200

This guide provides a comprehensive overview of the melting and boiling point data for
hexanamide, tailored for researchers, scientists, and professionals in drug development. It
includes a summary of physical constants, detailed experimental protocols for determining
these properties, and a workflow diagram for the experimental process.

Physical Properties of Hexanamide

Hexanamide, also known as capronamide, is a primary amide with the chemical formula
CeH13NO.[1] It presents as colorless crystals at room temperature.[1][2] The physical properties
of hexanamide are crucial for its handling, purification, and use in various chemical syntheses.

Table 1: Melting and Boiling Point of Hexanamide

Property Value Conditions
Melting Point 100-102 °C
101 °C

214 °F (101 °C)

Boiling Point 255 °C at 760 mmHg
491 °F (255 °C) at 760 mmHg
215.49 °C rough estimate
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Note: The slight variations in reported values can be attributed to different experimental
conditions and purity of the samples.

The relatively high melting and boiling points of hexanamide, compared to other organic
molecules of similar molecular weight, are due to the presence of the amide functional group.
[3] Primary amides like hexanamide can form strong intermolecular hydrogen bonds, which
require more energy to overcome during phase transitions.[4][5]

Experimental Protocols for Determination of
Physical Properties

While specific experimental reports for hexanamide are not detailed in the available literature,
the following are generalized and widely accepted methods for determining the melting and
boiling points of solid organic compounds like amides.

2.1. Melting Point Determination

The melting point of a crystalline solid is the temperature at which it transitions from a solid to a
liquid. For a pure substance, this transition occurs over a narrow range.

Apparatus:

¢ Melting point apparatus (e.g., Mel-Temp or Thiele tube)
e Capillary tubes

e Thermometer

o Sample of hexanamide

Procedure:

o Sample Preparation: A small amount of dry, crystalline hexanamide is finely crushed and
packed into a capillary tube to a height of 2-3 mm.

o Apparatus Setup: The capillary tube is placed in the heating block of the melting point
apparatus, adjacent to the thermometer bulb.

© 2025 BenchChem. All rights reserved. 2/6 Tech Support


https://www.benchchem.com/product/b146200?utm_src=pdf-body
https://chem.libretexts.org/Courses/Brevard_College/CHE_202%3A_Organic_Chemistry_II/03%3A_Amines_and_Amides/3.04%3A_Physical_Properties_of_Amides
https://www.benchchem.com/product/b146200?utm_src=pdf-body
https://www.sas.upenn.edu/~lcanders/page7.html
https://scienceready.com.au/pages/amides
https://www.benchchem.com/product/b146200?utm_src=pdf-body
https://www.benchchem.com/product/b146200?utm_src=pdf-body
https://www.benchchem.com/product/b146200?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b146200?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

» Heating: The sample is heated rapidly at first to determine an approximate melting range.
The determination is then repeated with a fresh sample, heating slowly (1-2 °C per minute)
as the temperature approaches the expected melting point.

Observation: The temperature at which the first drop of liquid appears is recorded as the
beginning of the melting range. The temperature at which the entire sample has melted is
recorded as the end of the melting range. For pure hexanamide, this range should be
narrow.

2.2. Boiling Point Determination

The boiling point is the temperature at which the vapor pressure of a liquid equals the
surrounding atmospheric pressure.

Apparatus:

Thiele tube or a microscale reflux setup[6]
Small test tube

Capillary tube (sealed at one end)
Thermometer

Heating source (e.g., Bunsen burner or oil bath)
Sample of hexanamide

Procedure (Thiele Tube Method):

o Sample Preparation: A small amount (a few milliliters) of molten hexanamide is placed in a
small test tube. A capillary tube, sealed at one end, is placed inside the test tube with the
open end down.[6]

o Apparatus Setup: The test tube assembly is attached to a thermometer and placed in a
Thiele tube containing a high-boiling point liquid (e.g., mineral oil).[6]
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e Heating: The Thiele tube is gently heated, causing the temperature of the oil and the sample
to rise. Air trapped in the capillary tube will slowly bubble out.

o Observation: Heating is continued until a steady stream of bubbles emerges from the
capillary tube. The heat source is then removed. The liquid will begin to cool, and the
bubbling will slow down. The temperature at which the liquid just begins to enter the capillary
tube is the boiling point of the sample.[6] This is the point where the vapor pressure of the
sample equals the external pressure.

e Pressure Correction: The atmospheric pressure should be recorded, as boiling points are
pressure-dependent. The observed boiling point can be corrected to the standard pressure
of 760 mmHg if necessary.

Experimental Workflow Visualization

The logical flow for determining the physical properties of hexanamide can be visualized as

follows:

© 2025 BenchChem. All rights reserved. 4/6 Tech Support


https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Organic_Chemistry_Lab_Techniques_(Nichols)/06%3A_Miscellaneous_Techniques/6.02%3A_Boiling_Point/6.2B%3A_Step-by-Step_Procedures_for_Boiling_Point_Determination
https://www.benchchem.com/product/b146200?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b146200?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“BH@ Foundational & Exploratory

Check Availability & Pricing

Melting Point Determination Boiling Point Determination

Sample Preparation: Sample Preparation:
Crush and pack hexanamide Place molten hexanamide and
into capillary tube inverted capillary in test tube

Place in Melting Assemble with Thermometer
Point Apparatus in Thiele Tube

Heat Sample Until

Heat Sample Steady Bubbles Emerge

Observe and Record Cool and Observe Liquid
Melting Range Entering Capillary

Melting Point Data Boiling Point Data

Data Analysis and Comparison

Technical Report

Click to download full resolution via product page

Caption: Workflow for Melting and Boiling Point Determination.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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